Cas no 1704635-46-0 (4-[4-(1H-pyrrol-1-yl)benzoyl]-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-[4-(1H-pyrrol-1-yl)benzoyl]-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1704635-46-0
• MF: C₂₀H₂₀N₂OS₂
• MW: 368.515602111816
• CID: 5549711
• Update Time: 2025-10-29

4-[4-(1H-pyrrol-1-yl)benzoyl]-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• (4-pyrrol-1-ylphenyl)-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• 4-[4-(1H-pyrrol-1-yl)benzoyl]-7-(thiophen-2-yl)-1,4-thiazepane

• Inchi： 1S/C20H20N2OS2/c23-20(16-5-7-17(8-6-16)21-10-1-2-11-21)22-12-9-19(25-15-13-22)18-4-3-14-24-18/h1-8,10-11,14,19H,9,12-13,15H2
• InChI Key： XTLVGWAPEAUOSK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N2C=CC=C2)C=C1)(N1CCC(C2SC=CC=2)SCC1)=O

Additional information on 4-[4-(1H-pyrrol-1-yl)benzoyl]-7-(thiophen-2-yl)-1,4-thiazepane

Introduction to 4-[4-(1H-pyrrol-1-yl)benzoyl]-7-(thiophen-2-yl)-1,4-thiazepane (CAS No. 1704635-46-0)

The compound 4-[4-(1H-pyrrol-1-yl)benzoyl]-7-(thiophen-2-yl)-1,4-thiazepane, identified by the CAS registry number 1704635-46-0, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazepanes, which are seven-membered rings containing sulfur and nitrogen atoms. The structure of this molecule incorporates a thiophene moiety at the 7-position and a benzoyl group substituted with a pyrrole ring at the 4-position. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of thiazepane derivatives in drug discovery and materials science. The presence of the thiophene group in this compound enhances its electronic properties, making it a promising candidate for applications in optoelectronics and sensor technologies. Additionally, the pyrrole ring introduces aromaticity and conjugation, further stabilizing the molecule and influencing its reactivity in chemical reactions.

The synthesis of 4-[4-(1H-pyrrol-1-yl)benzoyl]-7-(thiophen-2-yl)-1,4-thiazepane involves a series of carefully controlled reactions, including nucleophilic substitutions and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

One of the most intriguing aspects of this compound is its potential as a precursor for advanced materials. The thiazepane ring system provides structural rigidity, while the substituents enhance flexibility and functionality. This combination makes it suitable for applications in polymer chemistry, where it can serve as a building block for high-performance polymers with tailored properties.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate antimicrobial properties. The thiophene group is known to contribute to such activities due to its ability to interact with bacterial cell membranes. Further research is currently underway to explore its potential as an antifungal or antibacterial agent in pharmaceutical formulations.

The integration of computational chemistry techniques has significantly advanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and stability under various conditions. These findings are critical for designing experiments and optimizing its use in practical applications.

In conclusion, 4-[4-(1H-pyrrol-1-yl)benzoyl]-7-(thiophen-2-yl)-1,4-thiazepane (CAS No. 1704635-46-0) represents a fascinating example of how complex organic molecules can be engineered to meet diverse scientific and industrial needs. With ongoing research uncovering new applications and improved synthesis methods, this compound is poised to play a pivotal role in advancing modern chemistry and materials science.